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Compound of Interest

Compound Name: 3-Methoxypyrrolidine

Cat. No.: B1366375 Get Quote

An In-Depth Technical Guide to 3-Methoxypyrrolidine: Safety, Handling, and MSDS

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)

information for 3-Methoxypyrrolidine, intended for researchers, scientists, and professionals

in drug development.

Chemical Identification and Physical Properties
3-Methoxypyrrolidine is a heterocyclic organic compound. It is a colorless to light yellow

liquid.[1][2]

Property Value References

Molecular Formula C₅H₁₁NO [3][4][5]

Molar Mass 101.15 g/mol [3][4][5]

CAS Number 62848-20-8 [2][4][5]

Appearance Colorless to light yellow liquid [1][2]

Density 0.94 g/cm³ [1][3]

Boiling Point 123 °C [1][3]

Flash Point 35 °C [1][3]

Storage Temperature 2-8°C (protect from light) [1][2][6]
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Hazard Identification and GHS Classification
3-Methoxypyrrolidine is classified as a hazardous substance. The GHS hazard statements

indicate it is a flammable liquid and vapor, harmful if swallowed, and causes skin, eye, and

respiratory irritation.[4][7]

GHS Classification Code Description References

Flammable liquids H226
Flammable liquid and

vapor
[4]

Acute toxicity, oral H302 Harmful if swallowed [4][7]

Skin

corrosion/irritation
H315 Causes skin irritation [4][7]

Serious eye

damage/eye irritation
H319

Causes serious eye

irritation
[4][7]

Specific target organ

toxicity, single

exposure

H335
May cause respiratory

irritation
[4][7]

Safe Handling and Storage Protocols
Handling:

Work under a chemical fume hood.[8][9]

Avoid breathing vapors or mist.[8][10]

Ensure adequate ventilation.[8][9]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[8][9]

Keep away from open flames, hot surfaces, and sources of ignition.[8][9]

Use only non-sparking tools.[8][10]
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Take precautionary measures against static discharge.[8][10]

Wash hands thoroughly after handling.[8][10]

Do not eat, drink, or smoke when using this product.[8][10]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][9]

Keep away from heat, sparks, and flame.[8][9]

Store locked up.[8]

Recommended storage temperature is between 2-8°C, with protection from light.[1][2][6]

Incompatible materials include strong oxidizing agents and strong acids.[8][9]

First Aid Measures
Immediate medical attention is required in case of significant exposure.[8] Show the safety data

sheet to the attending physician.[11]

Experimental Protocol for First Aid Response:

If Inhaled:

Remove the victim to fresh air immediately.[8][9]

Keep the person at rest in a position comfortable for breathing.[8]

If breathing is difficult or has stopped, provide artificial respiration.[9][12]

Seek immediate medical attention.[8][12]

In Case of Skin Contact:

Immediately remove all contaminated clothing.[8][10]
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Rinse the skin with plenty of water or shower for at least 15 minutes.[8][9]

Wash the affected area with soap and water.[9][12]

If skin irritation occurs or persists, get medical advice.[12]

In Case of Eye Contact:

Rinse cautiously with water for several minutes.[8]

Remove contact lenses, if present and easy to do. Continue rinsing.[8]

Seek immediate medical attention, consulting an ophthalmologist.[10]

If Swallowed:

Do NOT induce vomiting.[8][10]

Rinse the mouth with water.[8][9]

Call a physician or poison control center immediately.[8]

Exposure Route First Aid Action

Medical Attention

Inhalation Move to Fresh Air &
Keep Comfortable

Skin Contact Remove Contaminated Clothing

Eye Contact Rinse Eyes with Water (15 min)

Ingestion Rinse Mouth

Seek Immediate
Medical Attention

Rinse Skin with Water/Shower (15 min)

If irritation persists

Do NOT Induce Vomiting

Click to download full resolution via product page
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Caption: First aid procedures for 3-Methoxypyrrolidine exposure.

Fire-Fighting Measures
Suitable Extinguishing Media:

Use carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam.[8][10]

Specific Hazards:

The substance is a combustible liquid.[9] Containers may explode when heated.[9]

Vapors may form explosive mixtures with air.

Hazardous decomposition products include carbon monoxide (CO), carbon dioxide (CO₂),

and nitrogen oxides (NOx).[9]

Protective Equipment for Firefighters:

Wear self-contained breathing apparatus (SCBA) and full protective gear.[9][10][11]

Accidental Release Measures
Experimental Protocol for Spill Containment and Cleanup:

Ensure Personal Protection:

Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and

eye/face protection.[8][11]

Avoid breathing vapors and contact with the substance.[8][10]

Isolate and Ventilate the Area:

Evacuate personnel to a safe area, keeping people away from and upwind of the spill.[8]

[11]

Remove all sources of ignition (e.g., sparks, open flames, hot surfaces).[8][9]
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Ensure adequate ventilation.[8][9]

Contain and Clean Up the Spill:

Prevent the chemical from entering drains or surface water.[8]

Use non-sparking tools and explosion-proof equipment.[8]

Soak up the spill with an inert absorbent material such as sand, vermiculite, or

Chemizorb®.[8][11]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[8]

[11]

Disposal:

Dispose of the contents and container at an approved waste disposal plant.[8][9]
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Caption: Workflow for handling a 3-Methoxypyrrolidine spill.

Toxicological Information
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Acute Toxicity: No specific acute toxicity data is readily available for the product itself.

However, it is classified as harmful if swallowed.[4][7][9] The hydrochloride salt is also listed

as harmful if inhaled.

Skin Irritation: Causes skin irritation.[4][7]

Eye Irritation: Causes serious eye irritation.[4][7]

Respiratory Irritation: May cause respiratory irritation.[4][7]

Chronic Effects: Repeated exposure may cause skin rash and pulmonary irritation.[13]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). Always refer to the specific SDS provided by the supplier for the most

accurate and up-to-date information. All chemical products should be handled by trained

professionals familiar with their potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Methoxypyrrolidine safety, handling, and MSDS
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msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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